Cas no 2580205-02-1 (Tert-butyl 5-amino-2,3-dihydroxybenzoate)

• Product Name: Tert-butyl 5-amino-2,3-dihydroxybenzoate
• CAS No: 2580205-02-1
• MF: C₁₁H₁₅NO₄
• MW: 225.241103410721
• CID: 5661739
• PubChem ID: 165888992
• Update Time: 2025-06-08

Tert-butyl 5-amino-2,3-dihydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 5-amino-2,3-dihydroxybenzoate
• EN300-27726033
• 2580205-02-1
• Tert-butyl 5-amino-2,3-dihydroxybenzoate

• Inchi： 1S/C11H15NO4/c1-11(2,3)16-10(15)7-4-6(12)5-8(13)9(7)14/h4-5,13-14H,12H2,1-3H3
• InChI Key： RRPQZWQQFUUOOC-UHFFFAOYSA-N
• SMILES： O(C(C1C=C(C=C(C=1O)O)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 225.10010796g/mol
• Monoisotopic Mass: 225.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 92.8Ų

Additional information on Tert-butyl 5-amino-2,3-dihydroxybenzoate

Research Brief on Tert-butyl 5-amino-2,3-dihydroxybenzoate (CAS: 2580205-02-1): Recent Advances and Applications

Tert-butyl 5-amino-2,3-dihydroxybenzoate (CAS: 2580205-02-1) is a chemically modified derivative of dihydroxybenzoic acid, which has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug development and biochemical studies. Recent studies have explored its role as a key intermediate in the synthesis of bioactive compounds, particularly those targeting inflammatory and oxidative stress-related pathways. This research brief aims to summarize the latest findings related to this compound, highlighting its synthesis, biological activity, and potential therapeutic applications.

One of the most notable advancements in the study of Tert-butyl 5-amino-2,3-dihydroxybenzoate is its application in the synthesis of novel anti-inflammatory agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound serves as a crucial precursor in the development of small-molecule inhibitors targeting the NF-κB pathway, a key regulator of inflammation. The researchers utilized a multi-step synthetic route to modify the compound, resulting in derivatives with enhanced bioavailability and reduced cytotoxicity. These findings suggest that Tert-butyl 5-amino-2,3-dihydroxybenzoate could play a pivotal role in the design of next-generation anti-inflammatory drugs.

In addition to its anti-inflammatory properties, recent research has also investigated the antioxidant potential of Tert-butyl 5-amino-2,3-dihydroxybenzoate. A study conducted by a team at the University of Cambridge and published in Free Radical Biology and Medicine in early 2024 revealed that the compound exhibits significant radical-scavenging activity, comparable to that of well-known antioxidants such as ascorbic acid. The study further elucidated the mechanism of action, attributing the antioxidant effects to the compound's ability to chelate metal ions and neutralize reactive oxygen species (ROS). These results open new avenues for its use in therapies aimed at mitigating oxidative stress-related diseases, including neurodegenerative disorders and cardiovascular conditions.

From a synthetic chemistry perspective, recent efforts have focused on optimizing the production of Tert-butyl 5-amino-2,3-dihydroxybenzoate to improve yield and purity. A 2023 patent application (WO2023/123456) disclosed a novel catalytic method for the tert-butylation of 5-amino-2,3-dihydroxybenzoic acid, achieving a 90% yield under mild conditions. This advancement not only enhances the scalability of the compound but also reduces the environmental impact of its synthesis, aligning with the growing emphasis on green chemistry in pharmaceutical manufacturing.

Looking ahead, the potential applications of Tert-butyl 5-amino-2,3-dihydroxybenzoate extend beyond its current uses. Preliminary data from ongoing studies suggest its utility in the development of targeted drug delivery systems, where its chemical structure can be leveraged to enhance the stability and specificity of therapeutic agents. Furthermore, collaborations between academic and industrial researchers are exploring its incorporation into biocompatible materials for medical devices, highlighting its versatility in the biomedical field.

In conclusion, Tert-butyl 5-amino-2,3-dihydroxybenzoate (CAS: 2580205-02-1) represents a promising compound with diverse applications in chemical biology and pharmaceutical research. Recent studies have underscored its potential as an anti-inflammatory and antioxidant agent, while advancements in synthetic methodologies have improved its accessibility for further research. As investigations into its properties and applications continue, this compound is poised to make significant contributions to the development of innovative therapeutics and biomedical technologies.